Cas no 2145093-85-0 (4-Methyl-5-(methylsulfanyl)pyridine-3-carboxylic acid)

• Product Name: 4-Methyl-5-(methylsulfanyl)pyridine-3-carboxylic acid
• CAS No: 2145093-85-0
• MF: C₈H₉NO₂S
• MW: 183.227560758591
• CID: 5079241
• Update Time: 2025-06-13

4-Methyl-5-(methylsulfanyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-5-(methylsulfanyl)pyridine-3-carboxylic acid

• Inchi： 1S/C8H9NO2S/c1-5-6(8(10)11)3-9-4-7(5)12-2/h3-4H,1-2H3,(H,10,11)
• InChI Key： IQNAURKLSJHVFW-UHFFFAOYSA-N
• SMILES： S(C)C1=CN=CC(C(=O)O)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• XLogP3: 1.3
• Topological Polar Surface Area: 75.5

Additional information on 4-Methyl-5-(methylsulfanyl)pyridine-3-carboxylic acid

Research Brief on 4-Methyl-5-(methylsulfanyl)pyridine-3-carboxylic acid (CAS: 2145093-85-0): Recent Advances and Applications

The compound 4-Methyl-5-(methylsulfanyl)pyridine-3-carboxylic acid (CAS: 2145093-85-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its pyridine core and methylsulfanyl substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural modifications, and biological activities, making it a subject of interest for drug discovery and development.

One of the key areas of research involves the role of 4-Methyl-5-(methylsulfanyl)pyridine-3-carboxylic acid as a building block for more complex molecules. Its unique chemical structure allows for diverse functionalization, enabling the creation of novel compounds with enhanced pharmacological properties. Recent publications have highlighted its utility in the synthesis of kinase inhibitors, which are critical in targeting cancer and inflammatory diseases. The compound's ability to interact with specific enzyme active sites has been demonstrated through in vitro and in silico studies, providing a foundation for further optimization.

In addition to its synthetic applications, recent investigations have explored the compound's direct biological effects. Preliminary studies suggest that 4-Methyl-5-(methylsulfanyl)pyridine-3-carboxylic acid exhibits moderate antimicrobial activity against certain bacterial strains. This finding opens up possibilities for its use in developing new antibiotics, particularly in the face of rising antibiotic resistance. Furthermore, its potential as an anti-inflammatory agent has been investigated, with some studies indicating its ability to modulate key inflammatory pathways.

The pharmacokinetic properties of 4-Methyl-5-(methylsulfanyl)pyridine-3-carboxylic acid have also been a focus of recent research. Advances in analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry, have enabled more precise characterization of its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are crucial for understanding how the compound behaves in biological systems and for guiding its development into a viable therapeutic agent.

Looking ahead, the future of 4-Methyl-5-(methylsulfanyl)pyridine-3-carboxylic acid research appears promising. Ongoing efforts are directed toward optimizing its chemical structure to improve efficacy and reduce potential side effects. Collaborative research between academic institutions and pharmaceutical companies is expected to accelerate the translation of these findings into clinical applications. As the body of evidence grows, this compound may soon emerge as a key player in the development of next-generation therapeutics.